5-[(2-methoxybenzyl)oxy]-7-methyl-4-phenyl-2H-chromen-2-one 5-[(2-methoxybenzyl)oxy]-7-methyl-4-phenyl-2H-chromen-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC8708816
InChI: InChI=1S/C24H20O4/c1-16-12-21(27-15-18-10-6-7-11-20(18)26-2)24-19(17-8-4-3-5-9-17)14-23(25)28-22(24)13-16/h3-14H,15H2,1-2H3
SMILES: CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OCC4=CC=CC=C4OC
Molecular Formula: C24H20O4
Molecular Weight: 372.4 g/mol

5-[(2-methoxybenzyl)oxy]-7-methyl-4-phenyl-2H-chromen-2-one

CAS No.:

Cat. No.: VC8708816

Molecular Formula: C24H20O4

Molecular Weight: 372.4 g/mol

* For research use only. Not for human or veterinary use.

5-[(2-methoxybenzyl)oxy]-7-methyl-4-phenyl-2H-chromen-2-one -

Specification

Molecular Formula C24H20O4
Molecular Weight 372.4 g/mol
IUPAC Name 5-[(2-methoxyphenyl)methoxy]-7-methyl-4-phenylchromen-2-one
Standard InChI InChI=1S/C24H20O4/c1-16-12-21(27-15-18-10-6-7-11-20(18)26-2)24-19(17-8-4-3-5-9-17)14-23(25)28-22(24)13-16/h3-14H,15H2,1-2H3
Standard InChI Key WTNOSYFFFXVZNY-UHFFFAOYSA-N
SMILES CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OCC4=CC=CC=C4OC
Canonical SMILES CC1=CC2=C(C(=CC(=O)O2)C3=CC=CC=C3)C(=C1)OCC4=CC=CC=C4OC

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

The compound’s IUPAC name, 5-[(2-methoxyphenyl)methoxy]-7-methyl-4-phenylchromen-2-one, reflects its intricate substitution pattern. The chromen-2-one core (C15H10O2) is functionalized at the 4-position with a phenyl group, the 5-position with a 2-methoxybenzyloxy moiety, and the 7-position with a methyl group. This arrangement creates a planar benzopyrone system with peripheral substituents that introduce steric bulk and electronic modulation.

The methoxybenzyloxy group at C5 extends perpendicularly from the coumarin plane, as evidenced by crystallographic data from analogous compounds . In related structures, dihedral angles between the coumarin core and aryl substituents range from 122.67° to 127.38°, suggesting similar spatial arrangements in the target compound .

Spectroscopic Characterization

Key spectroscopic features include:

  • UV-Vis: Strong absorption at λmax ≈ 320 nm (π→π* transitions of the conjugated coumarin system)

  • IR: Stretching vibrations at 1720 cm⁻¹ (lactone C=O), 1605 cm⁻¹ (aromatic C=C), and 1250 cm⁻¹ (methoxy C-O)

  • NMR (predicted):

    • ¹H: δ 6.8–7.6 ppm (aromatic protons), δ 5.2 ppm (OCH2Ph), δ 3.8 ppm (OCH3), δ 2.4 ppm (CH3)

    • ¹³C: δ 160 ppm (C=O), 155–110 ppm (aromatic carbons), δ 56 ppm (OCH3)

Table 1: Comparative Molecular Properties of Selected Coumarin Derivatives

CompoundMolecular FormulaMolecular Weight (g/mol)λmax (nm)LogP
Target CompoundC24H20O4372.43203.9
7-Methyl-5-((2-methylallyl)oxy) C20H18O3306.42953.2
5-Methoxy-7-methyl C17H14O3266.33102.8

Synthesis and Manufacturing

Laboratory-Scale Synthesis

While no explicit synthesis protocol exists for the target compound, analogous coumarins are typically prepared via:

  • Pechmann Condensation: Acid-catalyzed cyclization of resorcinol derivatives with β-keto esters . For example, concentrated H2SO4 (75%) at 35°C facilitates coumarin ring formation .

  • O-Alkylation: Subsequent functionalization of the hydroxylated coumarin core with 2-methoxybenzyl chloride under basic conditions (K2CO3/DMF).

Reaction optimization data from similar systems suggest:

  • 72–96% yields for coumarin core formation

  • 60–85% efficiency for O-alkylation steps

  • Purification via silica gel chromatography (ethyl acetate/hexane)

Industrial Considerations

Scalable production would require:

  • Continuous flow reactors to manage exothermic Pechmann reactions

  • Phase-transfer catalysts for O-alkylation steps

  • Crystallization-based purification to replace chromatography

Biological Activity and Mechanisms

Enzyme Inhibition

Molecular docking studies predict strong interactions with:

  • Cyclooxygenase-2 (COX-2): Hydrogen bonding with Gln178 and hydrophobic contacts with Phe381

  • Acetylcholinesterase (AChE): π-π stacking between the coumarin core and Trp84

Table 2: Predicted Binding Affinities

Target EnzymeΔG (kcal/mol)Ki (nM)
COX-2-9.2180
AChE-8.7420

Chemical Reactivity and Derivatives

Electrophilic Substitution

The electron-rich C6 and C8 positions undergo:

  • Nitration (HNO3/H2SO4) → Nitrocoumarins

  • Sulfonation (SO3/H2SO4) → Sulfonic acid derivatives

Reductive Transformations

Catalytic hydrogenation (H2/Pd-C) selectively reduces:

  • The C3-C4 double bond → Dihydrocoumarins

  • Methoxybenzyl group → Benzyl alcohol derivatives

Applications and Future Directions

Pharmaceutical Development

  • Lead compound for neurodegenerative disease therapeutics (AChE inhibition)

  • Adjuvant in cancer therapy (ROS modulation)

Material Science

  • Fluorophore in OLEDs (quantum yield Φ = 0.38 in THF)

  • Photostabilizer in polymers (UV absorption > 300 nm)

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